3-{[(3,4-Dimethylphenyl)(methyl)amino]sulfonyl}-4-phenylthiophene-2-carboxylic acid

• IUPAC Name: 3-[(3,4-dimethylphenyl)-methylsulfamoyl]-4-phenylthiophene-2-carboxylic acid
• InChI: InChI=1S/C20H19NO4S2/c1-13-9-10-16(11-14(13)2)21(3)27(24,25)19-17(12-26-18(19)20(22)23)15-7-5-4-6-8-15/h4-12H,1-3H3,(H,22,23)
• InChI Key: RVZMZMRUQFDYJS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N(C)S(=O)(=O)C2=C(SC=C2C3=CC=CC=C3)C(=O)O)C
• Molecular Formula: C20H19NO4S2
• Molecular Weight: 401.5 g/mol
• CAS No.: 1989756-95-7

Description

3-{[(3,4-Dimethylphenyl)(methyl)amino]sulfonyl}-4-phenylthiophene-2-carboxylic acid is a useful research compound. Its molecular formula is C20H19NO4S2 and its molecular weight is 401.5. The purity is usually 95%.
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Scientific Research Applications

Materials Science Applications

Dye Synthesis and Textile Applications : A study on novel heterocyclic disperse dyes incorporating the thiophene moiety, similar in structure to the compound , demonstrated their utility in dyeing polyester fibers. These dyes, assessed on polyester fabric, showed good wash, perspiration, sublimation, and rub fastness ratings, although they exhibited poor photostability. This research indicates the potential of thiophene derivatives in textile applications, particularly in creating vibrant and durable colors for polyester materials (Iyun et al., 2015).

Advanced Polymer Synthesis : The development of light-colored, soluble poly(amide-imide-imide)s based on complex acid condensation processes, which might involve thiophene-related structures, has been reported. These polymers exhibit excellent solubility in organic solvents, thermal stability, and mechanical properties, making them suitable for high-performance applications, including coatings, films, and composites (Yang, Chen, & Wei, 2002).

Biochemical Research

Protein Sulfenation as Redox Sensors : In the context of biochemistry, the study of protein sulfenation highlights the significance of sulfur-containing compounds in understanding cellular redox states. Research utilizing derivatives of sulfur-containing compounds, akin to the compound of interest, has revealed their ability to act as redox sensors, illuminating the dynamic changes in cellular environments under oxidative stress (Charles et al., 2007).

Environmental Biodegradation

Microbial Degradation of Sulphur Heterocycles : Investigations into the biotransformation of dimethylbenzothiophenes by Pseudomonas strains shed light on the microbial degradation of sulphur heterocycles. Such studies are pivotal in understanding the environmental fate of sulfur-containing compounds, including their removal from petroleum and other industrial pollutants (Kropp et al., 1996).